Cas no 518070-21-8 (2-(3-Fluoro-5-methylphenyl)acetonitrile)

• Product Name: 2-(3-Fluoro-5-methylphenyl)acetonitrile
• CAS No: 518070-21-8
• MF: C₉H₈FN
• MW: 149.164925575256
• MDL: MFCD03094317
• CID: 935893
• PubChem ID: 2778452
• Update Time: 2025-04-19

2-(3-Fluoro-5-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-5-methylphenyl)acetonitrile
• 3-FLUORO-5-METHYLPHENYLACETONITRILE
• Benzeneacetonitrile, 3-fluoro-5-methyl- (9CI)
• AC1MCTBP
• ANW-66742
• CTK4J4908
• JRD-1398
• MolPort-000-166-043
• PC5919
• SBB086637
• 7257AB
• FCH1116780
• (3-Fluoro-5-methyl-phenyl)-acetonitrile
• SY047852
• 2-(3-fluoro-5-methylphenyl)ethanenitrile
• ST2403896
• AX8215149
• BENZENEACETONITRILE, 3-FLUORO-5-MET
• EN300-1851641
• SCHEMBL20576683
• DTXSID70380942
• DB-346063
• AKOS005255274
• CS-0153258
• C75432
• DS-2470
• 518070-21-8
• MFCD03094317

• MDL： MFCD03094317
• Inchi： 1S/C9H8FN/c1-7-4-8(2-3-11)6-9(10)5-7/h4-6H,2H2,1H3
• InChI Key： YFJTYGYGDNXMML-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(CC#N)C=1

Computed Properties

• Exact Mass: 149.064077422g/mol
• Monoisotopic Mass: 149.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 2

Experimental Properties

• Boiling Point: 235.0±25.0℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides